Cas no 1396806-23-7 (N-(5-chloro-2-methoxyphenyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• CAS No: 1396806-23-7
• MF: C₁₆H₁₆ClN₃O₄
• MW: 349.768942832947
• CID: 6177341
• PubChem ID: 71785263
• Update Time: 2025-06-15

N-(5-chloro-2-methoxyphenyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• 1396806-23-7
• AKOS024532839
• F6125-0821
• N-(5-chloro-2-methoxyphenyl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide
• VU0532645-1

• Inchi： 1S/C16H16ClN3O4/c1-9-5-13(19-24-9)16(22)20-7-10(8-20)15(21)18-12-6-11(17)3-4-14(12)23-2/h3-6,10H,7-8H2,1-2H3,(H,18,21)
• InChI Key： PULGXNYLSDKKAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C1CN(C(C2C=C(C)ON=2)=O)C1)=O)OC

Computed Properties

• Exact Mass: 349.0829337g/mol
• Monoisotopic Mass: 349.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide

Comprehensive Overview of N-(5-chloro-2-methoxyphenyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide (CAS No. 1396806-23-7)

N-(5-chloro-2-methoxyphenyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide (CAS 1396806-23-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidine carboxamides, which are increasingly studied for their role in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The presence of both chloro and methoxy substituents on the phenyl ring, combined with the oxazole and azetidine moieties, contributes to its distinct physicochemical properties and bioactivity.

In recent years, researchers have focused on the compound's potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases. The 5-methyl-1,2-oxazole-3-carbonyl group in this molecule is particularly noteworthy, as it mimics ATP-binding sites in kinases, making it a promising scaffold for drug design. This aligns with the growing demand for targeted therapies and precision medicine, which dominate current biomedical discussions.

The compound's CAS number 1396806-23-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its molecular weight (363.8 g/mol) and moderate lipophilicity (LogP ~2.5) suggest favorable drug-likeness, a key consideration in modern pharmacokinetic optimization. These properties are often queried in AI-driven drug discovery platforms, highlighting the intersection of computational chemistry and experimental validation.

Another area of interest is the compound's potential application in neurodegenerative disease research. The azetidine-3-carboxamide core is structurally similar to known modulators of protein aggregation, a hallmark of conditions like Alzheimer's and Parkinson's diseases. This connection taps into the widespread public and scientific focus on aging populations and neuroprotection, making it a timely subject for further investigation.

From a synthetic chemistry perspective, the preparation of N-(5-chloro-2-methoxyphenyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide involves multi-step organic transformations, including amide coupling and heterocycle formation. These methods are frequently optimized using green chemistry principles, another trending topic in chemical research. The compound's stability under physiological conditions (pH 7.4, 37°C) has also been investigated, addressing common queries about compound shelf life and storage conditions in research settings.

In summary, CAS 1396806-23-7 represents a compelling case study in contemporary medicinal chemistry, bridging cutting-edge topics like kinase inhibition, neurodegeneration, and sustainable synthesis. Its structural complexity and biological relevance ensure its continued prominence in both academic and industrial research, answering the growing demand for innovative small-molecule therapeutics.